Tert-butyl N-[(1S)-2-[(1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hexan-2-yl]-1-[(5S,7R)-3-hydroxy-1-adamantyl]-2-oxoethyl]carbamate
Tert-butyl N-[(1S)-2-[(1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hexan-2-yl]-1-[(5S,7R)-3-hydroxy-1-adamantyl]-2-oxoethyl]carbamate
Brand Name:
Vulcanchem
CAS No.:
709031-43-6
VCID:
VC0104853
InChI:
InChI=1S/C23H33N3O4/c1-21(2,3)30-20(28)25-18(19(27)26-16(11-24)5-15-6-17(15)26)22-7-13-4-14(8-22)10-23(29,9-13)12-22/h13-18,29H,4-10,12H2,1-3H3,(H,25,28)/t13-,14+,15-,16+,17+,18-,22?,23?/m1/s1
SMILES:
CC(C)(C)OC(=O)NC(C(=O)N1C(CC2C1C2)C#N)C34CC5CC(C3)CC(C5)(C4)O
Molecular Formula:
C₂₃H₃₃N₃O₄
Molecular Weight:
415.5 g/mol
Tert-butyl N-[(1S)-2-[(1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hexan-2-yl]-1-[(5S,7R)-3-hydroxy-1-adamantyl]-2-oxoethyl]carbamate
CAS No.: 709031-43-6
Reference Standards
VCID: VC0104853
Molecular Formula: C₂₃H₃₃N₃O₄
Molecular Weight: 415.5 g/mol
CAS No. | 709031-43-6 |
---|---|
Product Name | Tert-butyl N-[(1S)-2-[(1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hexan-2-yl]-1-[(5S,7R)-3-hydroxy-1-adamantyl]-2-oxoethyl]carbamate |
Molecular Formula | C₂₃H₃₃N₃O₄ |
Molecular Weight | 415.5 g/mol |
IUPAC Name | tert-butyl N-[(1S)-2-[(1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hexan-2-yl]-1-[(5S,7R)-3-hydroxy-1-adamantyl]-2-oxoethyl]carbamate |
Standard InChI | InChI=1S/C23H33N3O4/c1-21(2,3)30-20(28)25-18(19(27)26-16(11-24)5-15-6-17(15)26)22-7-13-4-14(8-22)10-23(29,9-13)12-22/h13-18,29H,4-10,12H2,1-3H3,(H,25,28)/t13-,14+,15-,16+,17+,18-,22?,23?/m1/s1 |
Standard InChIKey | DZEAFYQJPRVNIQ-CBFGHZPDSA-N |
Isomeric SMILES | CC(C)(C)OC(=O)N[C@H](C(=O)N1[C@@H](C[C@H]2[C@@H]1C2)C#N)C34C[C@H]5C[C@@H](C3)CC(C5)(C4)O |
SMILES | CC(C)(C)OC(=O)NC(C(=O)N1C(CC2C1C2)C#N)C34CC5CC(C3)CC(C5)(C4)O |
Canonical SMILES | CC(C)(C)OC(=O)NC(C(=O)N1C(CC2C1C2)C#N)C34CC5CC(C3)CC(C5)(C4)O |
Synonyms | N-[(1S)-2-[(1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hex-2-yl]-1-(3-hydroxytricyclo[3.3.1.13,7]dec-1-yl)-2-oxoethyl]-Carbamic Acid 1,1-Dimethylethyl Ester; |
PubChem Compound | 11452743 |
Last Modified | Nov 11 2021 |
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